molecular formula C13H28N2 B15269608 (2-Ethylbutyl)[(1-ethylpyrrolidin-2-YL)methyl]amine

(2-Ethylbutyl)[(1-ethylpyrrolidin-2-YL)methyl]amine

Cat. No.: B15269608
M. Wt: 212.37 g/mol
InChI Key: UXLNOHDOYOXABN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2-Ethylbutyl)[(1-ethylpyrrolidin-2-YL)methyl]amine is a tertiary amine featuring a branched alkyl chain (2-ethylbutyl) and a pyrrolidine-derived substituent. The pyrrolidine ring (a five-membered heterocycle with one nitrogen atom) is substituted with a methyl group at the 1-position and an ethyl group at the 2-position, creating a conformationally flexible structure.

Properties

Molecular Formula

C13H28N2

Molecular Weight

212.37 g/mol

IUPAC Name

2-ethyl-N-[(1-ethylpyrrolidin-2-yl)methyl]butan-1-amine

InChI

InChI=1S/C13H28N2/c1-4-12(5-2)10-14-11-13-8-7-9-15(13)6-3/h12-14H,4-11H2,1-3H3

InChI Key

UXLNOHDOYOXABN-UHFFFAOYSA-N

Canonical SMILES

CCC(CC)CNCC1CCCN1CC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine typically involves the reaction of 1-ethylpyrrolidine with 2-ethylbutylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity.

Industrial Production Methods

In an industrial setting, the production of (2-Ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction parameters, ensuring consistent product quality. The use of advanced purification techniques, such as distillation and chromatography, is essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

(2-Ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding amine oxides.

    Reduction: Reduction reactions can convert the compound into its corresponding amines.

    Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group is replaced by other functional groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

    Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield amine oxides, while reduction can produce primary or secondary amines.

Scientific Research Applications

(2-Ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

    Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Amisulpride (4-amino-N-[(1-ethylpyrrolidin-2-yl)methyl]-5-(ethylsulfonyl)-2-methoxybenzamide)

Key Similarities :

  • Both compounds share the [(1-ethylpyrrolidin-2-yl)methyl]amine group, which is critical for binding dopamine D2/D3 receptors in Amisulpride .
  • The tertiary amine structure facilitates interactions with biological targets through hydrogen bonding and ionic interactions.

Key Differences :

  • Substituents : Amisulpride contains a benzamide core with polar groups (ethylsulfonyl, methoxy), enhancing solubility but limiting blood-brain barrier penetration. In contrast, (2-Ethylbutyl)[(1-ethylpyrrolidin-2-YL)methyl]amine lacks these polar groups, favoring lipophilicity.
  • Pharmacology : Amisulpride is a clinically validated antipsychotic, while the target compound’s activity remains uncharacterized. The absence of the benzamide moiety in the target compound may reduce dopamine receptor affinity .

Table 1: Comparative Properties of Amisulpride and Target Compound

Property Amisulpride (2-Ethylbutyl)[(1-ethylpyrrolidin-2-YL)methyl]amine
Molecular Formula C₁₇H₂₇N₃O₄S Likely C₁₂H₂₅N₂ (estimated)
Molecular Weight 369.48 g/mol ~197.34 g/mol (estimated)
Key Functional Groups Benzamide, ethylsulfonyl, methoxy Branched alkyl chain, pyrrolidine
Solubility High (polar groups) Low (lipophilic alkyl chain)
Known Activity Dopamine D2/D3 antagonist Undocumented

2-(5-Bromopyrimidin-2-YL)ethylamine (CAS 1216240-73-1)

Key Similarities :

  • Both compounds are tertiary amines with heterocyclic substituents.
  • The ethylamine linkage in both structures may influence metabolic stability.

Key Differences :

  • Heterocycle : The target compound uses a pyrrolidine ring, while 2-(5-Bromopyrimidin-2-YL)ethylamine features a pyrimidine ring (six-membered, two nitrogen atoms). Pyrimidines are often involved in nucleic acid interactions, whereas pyrrolidines are common in CNS-targeting drugs.
  • Substituents : The bromine atom in the pyrimidine derivative increases molecular weight (232.08 g/mol) and may confer electrophilic reactivity, unlike the inert alkyl chain in the target compound .

Table 2: Comparative Properties with Pyrimidine Derivative

Property 2-(5-Bromopyrimidin-2-YL)ethylamine Target Compound
Molecular Formula C₇H₁₀BrN₃ C₁₂H₂₅N₂
Molecular Weight 232.08 g/mol ~197.34 g/mol
Heterocycle Pyrimidine (aromatic, 2N) Pyrrolidine (saturated, 1N)
Key Substituent Bromine 2-Ethylbutyl chain
Potential Applications Nucleotide analogs, kinase inhibitors CNS agents (speculative)

β-Heteroaryl-α,β-didehydro-α-amino Acid Derivatives (e.g., Compound 10 from )

Key Similarities :

  • Both classes incorporate amine groups linked to heterocycles.
  • The presence of unsaturated bonds (e.g., α,β-didehydro) in these derivatives may influence conformational rigidity, similar to the pyrrolidine ring’s flexibility.

Key Differences :

  • Core Structure: The target compound is a simple amine, while β-heteroaryl derivatives are amino acid analogs with conjugated systems (e.g., cyano, pyridinyl groups).
  • Functionality : Compound 10 includes a pyrimidinyl-dioxo group, enabling hydrogen bonding and π-π stacking, unlike the alkyl-dominated target compound .

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for (2-Ethylbutyl)[(1-ethylpyrrolidin-2-yl)methyl]amine?

  • Methodology : Multi-step organic synthesis is typically required. A plausible route involves:

  • Step 1 : Alkylation of 1-ethylpyrrolidin-2-ylmethanamine ( ) with 2-ethylbutyl bromide under basic conditions (e.g., K₂CO₃ in DMF) to form the target amine.
  • Step 2 : Purification via column chromatography (silica gel, eluent: ethyl acetate/hexane gradient) and characterization by NMR and mass spectrometry .
  • Key Considerations : Use inert atmospheres (N₂/Ar) to prevent oxidation of the amine group .

Q. How can the purity and structural integrity of this compound be validated?

  • Analytical Techniques :

  • NMR Spectroscopy : ¹H/¹³C NMR to confirm substituent positions on the pyrrolidine ring and alkyl chain .
  • Mass Spectrometry : High-resolution MS (HRMS) to verify molecular ion peaks (expected m/z ~240–250 for C₁₄H₂₈N₂) .
  • HPLC : Reverse-phase HPLC (C18 column, acetonitrile/water mobile phase) to assess purity (>95%) .

Q. What are the stability considerations for this compound under laboratory conditions?

  • Storage : Store at −20°C under nitrogen to prevent degradation via oxidation or hydrolysis. The pyrrolidine ring and tertiary amine are sensitive to light and moisture .
  • Stability Tests : Monitor decomposition over time using TLC or HPLC. Degradation products may include N-oxides (via oxidation) or hydrolyzed amines .

Q. What preliminary biological activities are associated with structurally similar compounds?

  • Relevant Analogues : Pyrrolidine derivatives (e.g., ) show activity in neurotransmitter modulation and antimicrobial assays.
  • Suggested Assays :

  • In vitro enzyme inhibition (e.g., acetylcholinesterase for neurological applications) .
  • Antimicrobial screening (MIC assays against E. coli and S. aureus) .

Advanced Research Questions

Q. How can regioselectivity challenges in the alkylation step be addressed?

  • Strategies :

  • Use bulky bases (e.g., LDA) to favor alkylation at the less hindered amine site .
  • Computational modeling (DFT) to predict reactive sites on the pyrrolidine ring .
    • Validation : Compare reaction outcomes with/without directing groups (e.g., Boc protection) .

Q. What analytical challenges arise in characterizing stereoisomers of this compound?

  • Chiral Analysis :

  • Chiral HPLC : Use a Chiralpak® column to resolve enantiomers (if present) .
  • Vibrational Circular Dichroism (VCD) : Confirm absolute configuration for S/R isomers .
    • Stereochemical Impact : Stereochemistry at the pyrrolidine ring (e.g., (S)-configuration in ) may influence biological target binding .

Q. How do contradictory data on reaction yields in similar syntheses inform optimization?

  • Case Study : reports palladium-catalyzed couplings (yield: 60–70%), while uses copper catalysts (yield: 50–55%).
  • Resolution : Screen catalysts (Pd/Cu), solvents (DMF vs. toluene), and temperatures to identify optimal conditions .

Q. What computational methods are suitable for predicting biological target interactions?

  • Approaches :

  • Molecular Docking : AutoDock Vina to model binding to neurotransmitter receptors (e.g., serotonin 5-HT₃) .
  • MD Simulations : GROMACS to assess stability of ligand-receptor complexes over 100-ns trajectories .

Q. What degradation pathways dominate under oxidative or acidic conditions?

  • Oxidative Degradation : LC-MS analysis identifies N-oxide derivatives (e.g., m/z +16) when exposed to H₂O₂ .
  • Acidic Hydrolysis : Protonation of the tertiary amine leads to cleavage of the 2-ethylbutyl group (confirmed by NMR) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.